Cas no 1890511-53-1 (4-(1,1-Difluoropropyl)benzaldehyde)

• Product Name: 4-(1,1-Difluoropropyl)benzaldehyde
• CAS No: 1890511-53-1
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 5692499
• PubChem ID: 116991945
• Update Time: 2025-06-22

4-(1,1-Difluoropropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-Difluoropropyl)benzaldehyde
• 1890511-53-1
• IKKGYHXHWSUVND-UHFFFAOYSA-N
• EN300-1614201
• Benzaldehyde, 4-(1,1-difluoropropyl)-

• Inchi： 1S/C10H10F2O/c1-2-10(11,12)9-5-3-8(7-13)4-6-9/h3-7H,2H2,1H3
• InChI Key： IKKGYHXHWSUVND-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C=O)=CC=1)(CC)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 247.9±35.0 °C(Predicted)

Additional information on 4-(1,1-Difluoropropyl)benzaldehyde

Introduction to 4-(1,1-Difluoropropyl)benzaldehyde (CAS No. 1890511-53-1)

4-(1,1-Difluoropropyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1890511-53-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aldehydes, characterized by the presence of a carbonyl group (C=O) attached to a hydrogen atom and an aromatic ring. The unique structural feature of 4-(1,1-Difluoropropyl)benzaldehyde lies in its substitution pattern, where a difluoropropyl group is attached to the benzene ring. This structural configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The synthesis of 4-(1,1-Difluoropropyl)benzaldehyde involves multi-step organic transformations, typically starting from commercially available precursors such as benzaldehyde and difluoropropyl halides. The introduction of fluorine atoms into the propyl side chain enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug development. The benzaldehyde moiety, on the other hand, serves as a versatile handle for further functionalization, allowing chemists to explore diverse derivatives with tailored biological activities.

In recent years, 4-(1,1-Difluoropropyl)benzaldehyde has been studied for its potential applications in the synthesis of novel pharmaceutical agents. The fluorine atoms in its structure contribute to its interaction with biological targets by modulating electronic properties and influencing binding affinities. Researchers have explored its utility in developing compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, derivatives of this compound have been investigated for their ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). The difluoropropyl group's steric bulk also plays a crucial role in optimizing drug-like properties, including solubility and bioavailability.

The pharmaceutical industry has shown particular interest in 4-(1,1-Difluoropropyl)benzaldehyde due to its potential as a building block for next-generation therapeutics. Its structural motif is reminiscent of several approved drugs that exhibit favorable pharmacokinetic profiles. By leveraging this scaffold, medicinal chemists aim to design molecules that can overcome existing limitations of current treatments. Additionally, the compound's amenability to further derivatization makes it a valuable tool for high-throughput screening campaigns aimed at identifying lead compounds with therapeutic potential.

From a chemical biology perspective, 4-(1,1-Difluoropropyl)benzaldehyde serves as an interesting probe for understanding enzyme-substrate interactions. Its aldehyde functionality allows it to participate in Schiff base formation with amino groups present in proteins and peptides. This reactivity has been exploited in biochemical assays to study enzyme mechanisms and identify inhibitors or modulators of specific biological pathways. The presence of fluorine atoms provides additional handles for site-specific labeling or cross-linking studies using advanced techniques such as fluorescence microscopy or mass spectrometry.

The synthetic methodologies developed for 4-(1,1-Difluoropropyl)benzaldehyde also contribute to broader advancements in organic chemistry. The strategies employed often involve transition metal-catalyzed reactions or fluorination techniques that are at the forefront of modern synthetic organic chemistry. These methods not only facilitate the production of this compound but also provide insights into more efficient ways of constructing complex molecular architectures. Such innovations are crucial for accelerating drug discovery efforts and enabling the synthesis of structurally diverse libraries for screening purposes.

Recent research highlights have demonstrated the versatility of 4-(1,1-Difluoropropyl)benzaldehyde in material science applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand or precursor for coordination polymers. These materials exhibit unique electronic and optical properties that could be harnessed in sensors or light-emitting devices. Furthermore, the compound's aromatic nature makes it suitable for incorporation into organic semiconductors or liquid crystals, where its electron-deficient character can influence charge transport properties.

The environmental impact of synthesizing and utilizing 4-(1,1-Difluoropropyl)benzaldehyde is another area of growing interest. As part of sustainable chemistry initiatives, researchers are exploring greener alternatives for producing this compound without compromising yield or purity. This includes optimizing reaction conditions to minimize waste generation or employing biocatalytic methods that leverage enzymes for selective transformations. Such efforts align with global trends toward reducing the ecological footprint of chemical manufacturing processes while maintaining high standards of product quality.

In conclusion,4-(1,1-Difluoropropyl)benzaldehyde (CAS No. 1890511-53-1) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis and a versatile tool for biochemical research. As advancements continue in synthetic methodologies and drug discovery technologies,this compound is poised to play an increasingly important role in developing innovative solutions within both academia and industry.